Cas no 5955-71-5 (1H-Benzimidazol-2-amine, N,N-dimethyl-5-nitro-)

• Product Name: 1H-Benzimidazol-2-amine, N,N-dimethyl-5-nitro-
• CAS No: 5955-71-5
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• CID: 338280
• PubChem ID: 12007126
• Update Time: 2025-04-19

1H-Benzimidazol-2-amine, N,N-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, N,N-dimethyl-5-nitro-
• SCHEMBL6606414
• 89843-43-6
• N,N-Dimethyl-6-nitro-1H-benzo[d]imidazol-2-amine
• N,N-Dimethyl-5-nitro-1H-benzo[d]imidazol-2-amine
• InChI=1/C9H10N4O2/c1-12(2)9-10-7-4-3-6(13(14)15)5-8(7)11-9/h3-5H,1-2H3,(H,10,11
• 5955-71-5
• Dimethyl-(5-nitro-1H-benzoimidazol-2-yl)-amine

• Inchi： 1S/C9H10N4O2/c1-12(2)9-10-7-4-3-6(13(14)15)5-8(7)11-9/h3-5H,1-2H3,(H,10,11)
• InChI Key： JYDFEZZIGCAYBA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(=N2)N(C)C)=O

Computed Properties

• Exact Mass: 206.0805
• Monoisotopic Mass: 206.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 75.06